Cas no 660-88-8 (5-Aminovaleric Acid)

• Product Name: 5-Aminovaleric Acid
• CAS No: 660-88-8
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD00008232
• CID: 39471
• PubChem ID: 138
• Update Time: 2025-06-08

5-Aminovaleric Acid Chemical and Physical Properties

Names and Identifiers

• 5-Aminopentanoic acid
• Aminovalericacid
• 5-Aminovaleric acid, (5-Aminopentonoic acid)
• 5-Aminovaleric acid
• H-5-Ava-OH
• 5-AVA
• Homopiperidinic Acid
• 5-AMINO-N-VALERIC ACID
• delta-Amino-n-valerate
• KBio1_001894
• Valeric acid, (5-amino)-
• KBio2_002107
• NCIOpen2_000480
• NSC-58383
• AM82459
• KBio2_004675
• SCHEMBL190150
• 5-amino-valeric acid
• SpecPlus_000854
• 660-88-8
• DANVA
• Spectrum5_001809
• delta-aminopentanoic acid
• BUW4BFJ6SC
• F8D56633-B691-4612-9B69-981EF090A047
• KBioSS_002107
• CHEBI:15887
• KBioGR_001509
• F8889-6991
• .delta.-Amino-n-valeric acid
• NSC-73123
• 5-Aminopentanoicacid
• EN300-28602
• NS00014752
• Lopac0_000031
• C00431
• AKOS009140748
• HY-W015878
• 5-ammoniopentanoate
• 5-aminopentanoate
• BP-13016
• delta-Amino-n-valeric acid
• EINECS 211-544-5
• SY002964
• DivK1c_006950
• CS-W016594
• A846495
• NCGC00014991-05
• Pentanoic acid, 5-amino-
• BSPBio_002913
• NCGC00014991-01
• NSC58383
• Spectrum3_001447
• bmse000990
• DTXSID70216212
• Spectrum4_001015
• CCG-204127
• SDCCGSBI-0050020.P003
• Valeric acid, 5-amino-
• omega-aminovaleric acid
• Spectrum_001627
• delta-Aminovaleric acid
• CHEMBL284116
• NSC 58383
• 5-Amino pentanoic acid
• H2N(CH2)4COOH
• LMFA01100040
• SDCCGMLS-0412455.P029
• Valeric acid, 5-amino- (8CI)
• bmse000957
• Delta-Aminovalerianic Acid
• Pentanoic acid, 5-amino- (9CI)
• Lopac-194336
• MFCD00008232
• delta-aminovalerate
• KBio2_007243
• NCGC00014991-02
• NCGC00162049-01
• .delta.-Aminovaleric acid
• NSC 73123
• MLS-0412455
• 5-amino valeric acid
• SPBio_001460
• KBio3_002413
• 5-Aminovaleric acid, 97%
• Z271111992
• D78140
• omega-Aminopentanoic acid
• NSC73123
• Spectrum2_001410
• 5-amino-pentanoic acid
• Q11751639
• BDBM50026409
• RS-1002
• NCGC00014991-03
• A0663
• 5-aminovalerate
• FT-0620031
• 5-amino-n-pentanoic acid
• DAVA
• DB-054865
• STL257473
• BBL027702
• FA13122
• 211-544-5
• 5-Aminopentanoic acid;Homopiperidinic acid
• DTXCID70138703
• Valeric acid, 5-amino-(8CI)
• Pentanoic acid, 5-amino-(9CI)
• 5-Aminovaleric Acid

• MDL： MFCD00008232
• Inchi： 1S/C5H11NO2/c6-4-2-1-3-5(7)8/h1-4,6H2,(H,7,8)
• InChI Key： JJMDCOVWQOJGCB-UHFFFAOYSA-N
• SMILES： OC(CCCCN)=O
• BRN： 906833

Computed Properties

• Exact Mass: 117.07900
• Monoisotopic Mass: 117.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Foliar crystals.
• Density: 1.2000 (estimate)
• Melting Point: 158-161 °C (lit.)
• Boiling Point: 247.5 °C at 760 mmHg
• Flash Point: 103.5 °C
• Refractive Index: 1.4650 (estimate)
• PSA: 63.32000
• LogP: 0.90030
• pka: 4.27(at 25℃)
• Solubility: Soluble in water, slightly soluble in ethanol, insoluble in diethyl ether, benzene and petroleum.

5-Aminovaleric Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R20/21/22
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Delta amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 5-Aminovaleric Acid

Research Brief on 5-Aminovaleric Acid (CAS: 660-88-8): Recent Advances and Applications

5-Aminovaleric acid (5-AVA), also known as 5-aminopentanoic acid (CAS: 660-88-8), is a non-proteinogenic amino acid with significant potential in chemical, biological, and pharmaceutical research. Recent studies have highlighted its role as a precursor in the biosynthesis of nylon-5, a biodegradable polymer, and its involvement in metabolic pathways such as lysine degradation. This research brief synthesizes the latest findings on 5-AVA, focusing on its synthesis, applications, and therapeutic potential.

A 2023 study published in ACS Sustainable Chemistry & Engineering demonstrated a novel enzymatic synthesis route for 5-AVA using engineered Escherichia coli strains. The researchers optimized the lysine decarboxylase pathway to achieve a yield of 28 g/L, marking a 40% improvement over previous methods. This advancement addresses key challenges in sustainable production, aligning with green chemistry principles. The study also emphasized the compound's role as a platform chemical for bio-based materials.

In neuropharmacology, 5-AVA has emerged as a modulator of GABA_B receptors. A 2024 paper in Nature Chemical Biology revealed its structural similarity to γ-aminobutyric acid (GABA), enabling competitive binding at receptor sites. Using cryo-EM and molecular dynamics simulations, the team identified 5-AVA's unique binding conformation, which selectively activates peripheral GABA_B receptors without central nervous system effects. This property makes it a promising candidate for treating visceral pain and irritable bowel syndrome.

The compound's pharmacokinetic profile was recently characterized in a Journal of Pharmaceutical Sciences study (2024). Researchers developed a sensitive LC-MS/MS method to quantify 5-AVA in plasma, revealing a half-life of 3.2 hours and 89% oral bioavailability in rodent models. These findings support its potential as a drug intermediate, particularly for prodrug designs targeting colonic delivery systems.

Industrial applications have also progressed, with patent filings (WO2023124567) showcasing 5-AVA-derived polyamides with superior thermal stability (decomposition temperature >300°C). These materials exhibit 70% biodegradation within 180 days under composting conditions, outperforming conventional petroleum-based polymers. The patent highlights CAS: 660-88-8 as a key intermediate in this eco-friendly polymer synthesis.

Ongoing clinical trials (NCT05678920) are investigating 5-AVA's efficacy in urea cycle disorders. Preliminary data presented at the 2024 Metabolic Disorders Summit showed a 35% reduction in plasma ammonia levels when used as an adjunct therapy. The mechanism involves competitive inhibition of intestinal bacterial cadaverine production, a known ammonia source.

Future research directions include CRISPR-based metabolic engineering to enhance microbial production yields and structure-activity relationship studies to develop 5-AVA derivatives with improved receptor specificity. The compound's dual role as a biochemical building block and therapeutic agent positions it as a molecule of growing importance in the bioeconomy.